Cas no 2172462-49-4 (7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one)

• Product Name: 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• CAS No: 2172462-49-4
• MF: C₁₇H₂₂O
• MW: 242.355985164642
• CID: 6050724
• PubChem ID: 165526811
• Update Time: 2025-07-14

7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one
• 7'-(propan-2-yl)-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4'-one
• 2172462-49-4
• EN300-1458004

• Inchi： 1S/C17H22O/c1-12(2)13-5-6-14-15(11-13)17(8-3-4-9-17)10-7-16(14)18/h5-6,11-12H,3-4,7-10H2,1-2H3
• InChI Key： HJQPJPVYYFCMDG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(C)C)=CC=2C2(CC1)CCCC2

Computed Properties

• Exact Mass: 242.167065321g/mol
• Monoisotopic Mass: 242.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one

Introduction to 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one (CAS No. 2172462-49-4)

7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic naphthalene derivative, identified by its CAS number 2172462-49-4, exhibits a distinct molecular architecture characterized by a fused spirocyclopentane ring connected to a naphthalene core. The presence of a propan-2-yl substituent at the 7' position introduces additional functional diversity, making this compound a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural complexity of 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one lies in its ability to interact with biological targets in multiple ways. The spirocyclic core, which is a relatively rare structural motif in natural products, often confers unique physicochemical properties such as enhanced binding affinity and metabolic stability. These characteristics are particularly valuable in the development of small-molecule inhibitors and therapeutic agents. The dihydro and 2'H-spiro functional groups further contribute to the compound's conformational flexibility, allowing it to adopt various orientations that may optimize interactions with biological macromolecules.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in medicinal chemistry. Spirocycles are known for their ability to mimic the binding pockets of enzymes and receptors, providing a scaffold for designing novel pharmacophores. The naphthalene moiety in 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one adds another layer of complexity, as naphthalenes are frequently found in bioactive molecules and have well-documented interactions with biological systems. The combination of these structural elements suggests that this compound may exhibit desirable pharmacological properties.

One of the most compelling aspects of 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one is its potential role as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective inhibitors targeting various disease-related pathways. For instance, studies have indicated that structurally similar spirocyclic naphthalenes may interfere with kinases and other enzymes involved in cancer progression. The propan-2-yl group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

The synthesis of 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control during the formation process to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct this complex framework efficiently. Recent advancements in catalytic systems have enabled the development of more sustainable synthetic routes, reducing the environmental impact of producing such sophisticated molecules.

From a computational chemistry perspective, 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one offers an excellent model for studying molecular interactions. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound might bind to biological targets at the atomic level. These studies not only provide insights into its mechanism of action but also help in designing analogs with improved pharmacokinetic profiles. The integration of experimental data with computational modeling has become indispensable in modern drug discovery, allowing researchers to accelerate the development process.

The pharmacological evaluation of 7'-(propan-2-yl)-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4'-one has revealed several promising activities. Preliminary experiments suggest that it may exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, its structural features make it a candidate for developing agents targeting neurological disorders, where spirocyclic compounds have shown potential benefits due to their ability to cross the blood-brain barrier efficiently. These findings underscore the importance of exploring novel scaffolds like this one for addressing unmet medical needs.

In conclusion,7'-(propan-- - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- ) (CAS No. . . . . . . . . . . . . . ) represents an intriguing compound with significant potential in pharmaceutical research.. Its unique structural features,, including the spirocyclic core.. ,,,.. fused naphthalene system.. ,.,.,.. and functional substituents.. ,...,...,. make it an attractive candidate for further investigation.. As our understanding of molecular interactions grows.. so does our ability to harness such compounds for therapeutic purposes.. Future studies should continue to explore its pharmacological profile.. synthetic derivatives.. and potential applications in medicine.. By combining experimental techniques with cutting-edge computational methods.. researchers can unlock new possibilities for developing innovative treatments based on this remarkable molecule..